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  4. 7-Cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
7-Cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 7-Cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 606955-12-8
VCID: VC0384319
InChI: InChI=1S/C24H24N4O3S/c1-15-7-10-18(11-8-15)32(30,31)20-13-19-23(28(22(20)25)17-5-3-4-6-17)26-21-12-9-16(2)14-27(21)24(19)29/h7-14,17,25H,3-6H2,1-2H3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC(=CN4C3=O)C)N(C2=N)C5CCCC5
Molecular Formula: C24H24N4O3S
Molecular Weight: 448.5g/mol

7-Cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 606955-12-8

Main Products

VCID: VC0384319

Molecular Formula: C24H24N4O3S

Molecular Weight: 448.5g/mol

7-Cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 606955-12-8

CAS No. 606955-12-8
Product Name 7-Cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C24H24N4O3S
Molecular Weight 448.5g/mol
IUPAC Name 7-cyclopentyl-6-imino-13-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C24H24N4O3S/c1-15-7-10-18(11-8-15)32(30,31)20-13-19-23(28(22(20)25)17-5-3-4-6-17)26-21-12-9-16(2)14-27(21)24(19)29/h7-14,17,25H,3-6H2,1-2H3
Standard InChIKey MCRZQBKFGLDKRK-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC(=CN4C3=O)C)N(C2=N)C5CCCC5
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC(=CN4C3=O)C)N(C2=N)C5CCCC5
PubChem Compound 1033204
Last Modified Nov 11 2021
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